Cas no 164648-44-6 (Benzenemethanamine, 4-amino-3,5-dibromo-)

Benzenemethanamine, 4-amino-3,5-dibromo- structure
164648-44-6 structure
Product Name:Benzenemethanamine, 4-amino-3,5-dibromo-
CAS No:164648-44-6
MF:C7H8Br2N2
MW:279.959819793701
CID:1344822
PubChem ID:18975985
Update Time:2025-04-20

Benzenemethanamine, 4-amino-3,5-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-amino-3,5-dibromo-
    • 164648-44-6
    • 4-Amino-3,5-dibromobenzenemethanamine
    • DTXSID301285438
    • SCHEMBL8126726
    • Inchi: 1S/C7H8Br2N2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,3,10-11H2
    • InChI Key: OWXPXVJCAUIIAO-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)CN)Br)N

Computed Properties

  • Exact Mass: 277.90544
  • Monoisotopic Mass: 277.90542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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